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Compound of Interest

Compound Name: 3-Ethoxy-9H-carbazole

CAS No.: 246175-67-7

Cat. No.: B13958147

Get Quote

Executive Summary & Hazard Profile
3-Ethoxy-9H-carbazole is a substituted carbazole derivative often used in organic synthesis

and materials science (e.g., OLED hole-transport materials).[1] Like its parent compound, 9H-

Carbazole, and its methoxy-analog, it must be treated as a suspected carcinogen and a severe

aquatic toxin.[1]

Effective disposal requires understanding the "Structure-Activity Relationship" (SAR). The

carbazole core confers stability and potential mutagenicity, while the ethoxy group increases

lipophilicity, making it potentially more bioaccumulative in aquatic systems.

Hazard Identification (GHS Classification)
Based on analogous carbazole derivatives (e.g., 3-Methoxy-9H-carbazole) and core structure

properties.[1]
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Hazard Category GHS Class Hazard Statement

Health Category 2
H351: Suspected of causing

cancer.[1][2][3]

Health Category 2

H315/H319: Causes skin and

serious eye irritation.[2][3][4][5]

[6][7]

Health Category 3
H335: May cause respiratory

irritation.[2][3][4][6][8][9]

Environmental Category 1

H410: Very toxic to aquatic life

with long-lasting effects.[1][2]

[3][4][6]

Pre-Disposal: Segregation & Packaging[1][7][10][11]
Disposal begins at the bench. Improper segregation is the #1 cause of waste rejection by EHS

departments.

Waste Stream Segregation Protocol
Do not mix 3-Ethoxy-9H-carbazole with oxidizers (e.g., Nitric Acid, Peroxides) or reactive

metals.[1]
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Waste Type Composition Container Type
Labeling
Requirement

Solid Waste

Pure 3-Ethoxy-9H-

carbazole,

contaminated

powders.[1]

High-Density

Polyethylene (HDPE)

Wide-Mouth Jar.[1]

"Hazardous Waste:

Toxic, Irritant"

Liquid Waste A

Dissolved in

Halogenated solvents

(DCM, Chloroform).[1]

Amber Glass or

Fluorinated HDPE.

"Halogenated Organic

Waste"

Liquid Waste B

Dissolved in Non-

Halogenated solvents

(Ethanol, Ethyl

Acetate).

HDPE Carboy or

Safety Can.

"Non-Halogenated

Organic Waste"

Debris

Contaminated gloves,

weigh boats, paper

towels.[1]

Clear polyethylene

bag (double-bagged).

"Solid Hazardous

Debris"

Disposal Workflow (Step-by-Step)
A. Solid Waste Disposal (Pure Substance)
Primary Method: High-Temperature Incineration

Containment: Transfer any expired or excess solid 3-Ethoxy-9H-carbazole into a screw-top

HDPE jar. Do not use open-top beakers or foil covers.

Labeling: Affix a hazardous waste tag. Explicitly write:

Chemical Name: 3-Ethoxy-9H-carbazole[5]

Hazards: Carcinogen, Aquatic Toxin.[2]

CAS: (Use 18992-85-3 for the Methoxy analog if specific Ethoxy CAS is unavailable in

your internal system, or list as "Carbazole Derivative").[1]
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Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until

pickup.

B. Liquid Waste Disposal (Mother Liquors)
Primary Method: Fuel Blending or Incineration

pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved acids/bases,

neutralize before adding to the organic waste carboy to prevent exothermic reactions.

Solvent Compatibility:

If dissolved in Dichloromethane (DCM): Add to the Halogenated waste stream.

If dissolved in Acetone/Ethanol: Add to the Non-Halogenated waste stream.

Precipitation Risk: Carbazole derivatives generally have low solubility in alcohols. If the solid

precipitates out in the waste container, note "Contains Precipitate" on the label to alert the

disposal vendor.

C. Visual Decision Tree
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Start: Waste Generation

Is the waste Solid or Liquid?

Solid Waste
(Pure Chemical)

Solid

Liquid Waste
(Solutions)

Liquid

Container: HDPE Wide-Mouth Jar Check Solvent Type

Label: 'Toxic Solid - Carbazole Derivative'

Final Step: EHS Pickup for Incineration

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., Acetone, Ethanol)

Container: Amber Glass/HDPE
Stream: Halogenated Waste

Container: Safety Carboy
Stream: Flammable/Organic

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Ethoxy-9H-carbazole waste streams to ensure

compatibility with incineration protocols.

Regulatory Compliance (RCRA & EPA)
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While 3-Ethoxy-9H-carbazole is not explicitly "P-listed" or "U-listed" (like some specific

pesticides), it falls under the "Characteristic Waste" or "Process Waste" definitions due to its

toxicity profile.[1]

RCRA Status: It must be treated as a Hazardous Constituent (similar to 9H-Carbazole,

RCRA Appendix VIII).[1]

EPA Waste Code:

If the waste exhibits toxicity via TCLP: D001 (Ignitable, if in solvent) or D003 (Reactive,

unlikely).

Most commonly classified under Lab Pack codes for "Toxic Organic Solids".

Prohibited Actions:

NEVER dispose of down the drain (Sanitary Sewer).

NEVER dispose of in regular trash (Municipal Solid Waste).

Emergency Procedures: Spills
Scenario: You drop a 5g vial of solid 3-Ethoxy-9H-carbazole on the floor.

Evacuate & Alert: Clear the immediate area. Alert lab personnel.

PPE: Don Nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is visible, use

an N95 or P100 respirator.

Containment: Cover the spill with wet paper towels (to prevent dust generation) or use an

inert absorbent (Vermiculite/Sand).

Cleanup:

Scoop the material carefully into a disposal bag or jar.

Wipe the area with soap and water 3 times.
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Place all cleanup materials (towels, gloves) into the hazardous waste bag.

Report: File an incident report with your EHS officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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